Cas no 1449217-51-9 (Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate)

Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate is a fluorinated azetidine derivative featuring a 4-bromophenyl substituent and a benzyl carboxylate protecting group. This compound serves as a versatile intermediate in medicinal chemistry and drug discovery, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders and other therapeutic areas. The presence of both fluorine and bromine enhances its utility for further functionalization via cross-coupling reactions or nucleophilic substitutions. The azetidine ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. Its stable crystalline form ensures consistent handling and storage, making it suitable for research applications requiring precise structural modifications.
Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate structure
1449217-51-9 structure
Product Name:Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
CAS No:1449217-51-9
MF:C17H15BrFNO2
MW:364.208907365799
CID:6289779
PubChem ID:71680153
Update Time:2025-10-12

Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1449217-51-9
    • SCHEMBL15156664
    • EN300-28300218
    • benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
    • Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
    • Inchi: 1S/C17H15BrFNO2/c18-15-8-6-14(7-9-15)17(19)11-20(12-17)16(21)22-10-13-4-2-1-3-5-13/h1-9H,10-12H2
    • InChI Key: USCYKMMXSIJROR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(CN(C(=O)OCC2C=CC=CC=2)C1)F

Computed Properties

  • Exact Mass: 363.02702g/mol
  • Monoisotopic Mass: 363.02702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.5Ų

Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28300218-0.05g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
0.05g
$1056.0 2025-03-19
Enamine
EN300-28300218-0.1g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
0.1g
$1106.0 2025-03-19
Enamine
EN300-28300218-0.25g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
0.25g
$1156.0 2025-03-19
Enamine
EN300-28300218-0.5g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
0.5g
$1207.0 2025-03-19
Enamine
EN300-28300218-1.0g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
1.0g
$1256.0 2025-03-19
Enamine
EN300-28300218-2.5g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
2.5g
$2464.0 2025-03-19
Enamine
EN300-28300218-5.0g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
5.0g
$3645.0 2025-03-19
Enamine
EN300-28300218-10.0g
benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate
1449217-51-9 95.0%
10.0g
$5405.0 2025-03-19

Additional information on Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate

Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate: A Comprehensive Overview

Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate, identified by the CAS number 1449217-51-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring structure, has garnered attention due to its potential applications in drug design and material science. The molecule's structure, which includes a bromophenyl group and a fluoro substituent, contributes to its distinctive chemical properties and reactivity.

The synthesis of Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate involves a series of carefully designed reactions that highlight the versatility of azetidine derivatives. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for research and development purposes. Its chemical stability and reactivity make it a valuable intermediate in the construction of complex molecular frameworks.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The azetidine ring, a four-membered cyclic amine, is known for its ability to form stable bonds with other functional groups. This property has led researchers to explore its use in creating bioactive molecules with specific pharmacological activities. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and analgesic effects, making them candidates for novel therapeutic agents.

In addition to its role in pharmaceutical research, Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate has also found applications in materials science. The compound's ability to form covalent bonds with other materials has been leveraged in the development of advanced polymers and composites. Recent advancements in nanotechnology have further expanded its utility, with researchers investigating its potential as a building block for nanoscale materials with tailored properties.

The structural uniqueness of this compound is further highlighted by its bromophenyl group, which introduces electronic effects that influence its reactivity. This feature has been exploited in various catalytic processes, where the compound serves as a ligand or catalyst in organic transformations. Recent studies have demonstrated its effectiveness in asymmetric catalysis, a field that seeks to develop enantioselective reactions for the production of chiral molecules.

Another area of active research involving Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate is its use in medicinal chemistry. The compound's fluoro substituent contributes to its lipophilicity, a property that is crucial for drug absorption and bioavailability. Researchers are exploring ways to modify this substituent to enhance the compound's pharmacokinetic profile, potentially leading to more effective drug candidates.

The integration of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Advanced molecular modeling tools have enabled researchers to predict the compound's behavior under various conditions, aiding in the design of more efficient synthetic routes and applications. These computational studies have provided valuable insights into the electronic structure and reactivity of the molecule, further solidifying its position as a key player in modern chemistry.

In conclusion, Benzyl 3-(4-bromophenyl)-3-fluoroazetidine-1-carboxylate (CAS No: 1449217-51-9) stands out as a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and chemical properties continue to drive innovative research, positioning it as an essential component in the development of next-generation materials and therapies.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.